Cas no 2092707-38-3 (2-Oxaspiro[3.5]nonan-7-ol)

• Product Name: 2-Oxaspiro[3.5]nonan-7-ol
• CAS No: 2092707-38-3
• MF: C₈H₁₄O₂
• MW: 142.1956
• MDL: MFCD31537352
• CID: 5096113
• PubChem ID: 117810166
• Update Time: 2026-03-02

2-Oxaspiro[3.5]nonan-7-ol Chemical and Physical Properties

Names and Identifiers

• 2-oxaspiro[3.5]nonan-7-ol
• AT10524
• SB22252
• P20403
• SY322319
• SCHEMBL16384275
• MFCD31537352
• 2092707-38-3
• PS-17166
• EN300-22133930
• 2-Oxaspiro[3.5]nonan-7-ol

• MDL： MFCD31537352
• Inchi： 1S/C8H14O2/c9-7-1-3-8(4-2-7)5-10-6-8/h7,9H,1-6H2
• InChI Key： WIJRPNFURNURGK-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C2(C1([H])[H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2([H])[H])O[H]

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 2-Oxaspiro[3.5]nonan-7-ol

Comprehensive Overview of 2-Oxaspiro[3.5]nonan-7-ol (CAS No. 2092707-38-3): Properties, Applications, and Innovations

2-Oxaspiro[3.5]nonan-7-ol (CAS No. 2092707-38-3) is a specialized organic compound featuring a unique spirocyclic structure, which has garnered significant attention in pharmaceutical and material science research. Its molecular framework combines an oxaspiro ring system with a hydroxyl group, making it a versatile intermediate for synthesizing complex molecules. The compound's spirocyclic architecture is particularly valued for its conformational rigidity, which enhances binding affinity in drug design and improves stability in polymer applications.

In recent years, the demand for spirocyclic compounds like 2-Oxaspiro[3.5]nonan-7-ol has surged due to their role in developing next-generation therapeutics. Researchers are exploring its potential in central nervous system (CNS) drug discovery, where its ability to cross the blood-brain barrier is a critical advantage. Additionally, its hydrogen-bonding capacity via the hydroxyl group makes it a candidate for designing biodegradable polymers, aligning with the global push for sustainable materials.

The synthesis of CAS No. 2092707-38-3 often involves multi-step organic reactions, including ring-closing metathesis or cyclization strategies, which are frequently discussed in academic forums and patent literature. Its stereochemical purity is a focal point for quality control, as even minor enantiomeric impurities can impact performance in chiral applications. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with industry standards.

From an industrial perspective, 2-Oxaspiro[3.5]nonan-7-ol is gaining traction in flavor and fragrance formulations, where its structural complexity contributes to novel olfactory profiles. Its compatibility with green chemistry principles also positions it as a preferred choice for eco-conscious manufacturers. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing high-value chemical innovations.

For researchers seeking CAS 2092707-38-3 suppliers or 2-Oxaspiro[3.5]nonan-7-ol synthesis protocols, it is crucial to partner with certified vendors who provide detailed technical data sheets and safety guidelines. The compound's storage typically requires inert conditions to preserve its reactivity, underscoring the importance of proper handling in laboratory settings.